N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3-methyloxolane-3-carboxamide

• IUPAC Name: N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3-methyloxolane-3-carboxamide
• InChI: InChI=1S/C16H15N3O2S/c1-16(5-6-21-10-16)14(20)19-15-18-13(9-22-15)12-4-2-3-11(7-12)8-17/h2-4,7,9H,5-6,10H2,1H3,(H,18,19,20)
• InChI Key: GJKLQWZIFACMRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOC1)C(=O)NC2=NC(=CS2)C3=CC=CC(=C3)C#N
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3-methyloxolane-3-carboxamide is a complex organic compound that features a thiazole ring, a cyanophenyl group, and an oxolane carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3-methyloxolane-3-carboxamide typically involves multi-step organic reactions. One common method includes the formation of the thiazole ring through the cyclization of appropriate precursors, followed by the introduction of the cyanophenyl group via a substitution reaction. The final step involves the formation of the oxolane carboxamide moiety through a coupling reaction.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled temperatures, and specific catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3-methyloxolane-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert certain functional groups within the molecule to their reduced forms.

Substitution: The cyanophenyl and thiazole groups can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides of the thiazole ring, while substitution reactions can introduce new functional groups to the cyanophenyl or thiazole moieties.

Scientific Research Applications

N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3-methyloxolane-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It can be used in the production of advanced materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3-methyloxolane-3-carboxamide involves its interaction with specific molecular targets. The thiazole ring and cyanophenyl group can interact with enzymes or receptors, potentially inhibiting their activity or altering their function. These interactions can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

N-(4-cyanophenyl)thiourea: This compound shares the cyanophenyl group but has a thiourea moiety instead of the thiazole and oxolane groups.

Thiazole derivatives: Compounds with similar thiazole rings but different substituents can have varying biological activities and properties.

Uniqueness

N-[4-(3-cyanophenyl)-1,3-thiazol-2-yl]-3-methyloxolane-3-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications in research and industry.